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An In-depth Technical Guide on 2-Bromo-3-(4-
bromophenyl)-1-propene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive review of the available scientific literature on
the chemical compound 2-Bromo-3-(4-bromophenyl)-1-propene. Despite its clear chemical
structure and identifiers, a thorough investigation of scientific databases and patent literature
reveals a notable scarcity of detailed experimental data. This document summarizes the
existing information, highlights the current knowledge gaps, and provides context by discussing
related, more extensively studied compounds. The primary aim is to equip researchers with a
foundational understanding of what is known and, more importantly, what remains to be
explored regarding this specific molecule.

Introduction

2-Bromo-3-(4-bromophenyl)-1-propene, also known by its IUPAC name 1-bromo-4-(2-

bromoprop-2-en-1-yl)benzene, is a halogenated aromatic hydrocarbon. Its structure, featuring
a phenyl ring substituted with a bromine atom and a brominated propene side chain, suggests
potential for a variety of chemical transformations and possible biological activity. Halogenated
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organic compounds are of significant interest in medicinal chemistry and materials science due
to their unique physicochemical properties. However, the extent to which 2-Bromo-3-(4-
bromophenyl)-1-propene has been synthesized, characterized, and evaluated for any specific
application appears to be limited based on currently available public domain literature.

Chemical and Physical Properties

Basic chemical and physical properties of 2-Bromo-3-(4-bromophenyl)-1-propene have been
computed and are available in public chemical databases. A summary of these properties is
presented in Table 1. It is critical to note that these are largely predicted values and lack
experimental validation in published literature.

Table 1. Computed Physicochemical Properties of 2-Bromo-3-(4-bromophenyl)-1-propene

Property Value Source
Molecular Formula CoHsBr2 PubChem[1]
Molecular Weight 275.97 g/mol PubChem[1]
CAS Number 91391-61-6 Guidechem[2]

1-bromo-4-(2-bromoprop-2-en-
IUPAC Name PubChem[1]
1-yl)benzene

Canonical SMILES C=C(Br)CC1=CC=C(BrC=C1 Guidechem[2]

KLEDCYZVUQXGCH- _
InChl Key Guidechem[2]
UHFFFAOYSA-N

Synthesis and Characterization

A comprehensive search of the scientific and patent literature did not yield any specific,
detailed experimental protocols for the synthesis of 2-Bromo-3-(4-bromophenyl)-1-propene.
While general synthetic routes for similar brominated compounds exist, a direct and
reproducible method for this particular molecule is not readily available.

For context, the synthesis of structurally related chalcones, such as (2E)-1-(2-Bromophenyl)-3-
(4-bromophenyl)prop-2-en-1-one, has been reported. The synthesis of this related compound
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involves the reaction of 2-bromo acetophenone with 4-bromo benzaldehyde in the presence of
a 50% potassium hydroxide solution in ethanol.[3] The resulting precipitate is then collected by
filtration and purified by recrystallization.[3]

It is plausible that a synthetic strategy for 2-Bromo-3-(4-bromophenyl)-1-propene could be
devised based on established organic chemistry principles, potentially involving the allylation of
a bromobenzene derivative followed by bromination of the allyl group, or a coupling reaction
involving a suitable brominated three-carbon synthon. However, without experimental
validation, any proposed pathway remains speculative.

The lack of synthesis protocols is mirrored by a lack of detailed characterization data. No
published reports containing experimental spectroscopic data (e.g., *H NMR, 3C NMR, IR,
Mass Spectrometry) for 2-Bromo-3-(4-bromophenyl)-1-propene could be located.

Experimental Protocols

As no specific experimental studies detailing the synthesis or evaluation of 2-Bromo-3-(4-
bromophenyl)-1-propene were found, this section cannot provide the detailed methodologies
as requested. Researchers interested in this compound would need to develop and validate
their own experimental procedures.

Potential Applications and Biological Activity

There is no direct evidence in the reviewed literature of any biological activity studies or
applications for 2-Bromo-3-(4-bromophenyl)-1-propene. However, the broader class of
brominated organic molecules and related structures have been investigated for various
purposes.

For instance, bromophenols derived from marine algae are known to possess a range of
biological activities, including antioxidant and anticancer properties.[4] Furthermore, various
chalcone derivatives, which share a three-carbon bridge between two aromatic rings, have
been reported to exhibit anti-inflammatory, antimicrobial, antifungal, antioxidant, and cytotoxic
activities.[3] A novel acrylate copolymer based on a structure containing a 2-bromo-3-(4-
bromophenyl)-3-oxo prop-1-enyl) phenyl acrylate moiety has been synthesized and
investigated for drug release applications.[1]
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These examples suggest that, should 2-Bromo-3-(4-bromophenyl)-1-propene be synthesized
and tested, it might exhibit interesting biological properties. However, this remains purely
speculative without experimental data.

Signaling Pathways and Mechanistic Insights

Given the absence of any biological studies on 2-Bromo-3-(4-bromophenyl)-1-propene, there
is no information on its potential interactions with any signaling pathways or cellular
mechanisms.

To illustrate the type of visualization that would be relevant had such data been available, a
hypothetical workflow for investigating the biological activity of a novel compound is presented
below.
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Figure 1: Hypothetical workflow for the investigation of a novel chemical compound.

Conclusion and Future Directions
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The current state of publicly available knowledge on 2-Bromo-3-(4-bromophenyl)-1-propene
is limited to its basic chemical identity. There is a clear and significant gap in the scientific
literature regarding its synthesis, experimental characterization, and potential applications,
particularly in the fields of medicinal chemistry and materials science.

Future research efforts should be directed towards:

o Developing and publishing a reliable and reproducible synthetic protocol for 2-Bromo-3-(4-
bromophenyl)-1-propene.

e Conducting thorough spectroscopic and physicochemical characterization of the purified
compound.

o Undertaking in vitro and in vivo screening to assess its potential biological activities,
including but not limited to antimicrobial, anticancer, and anti-inflammatory properties.

 Investigating its potential as a building block in the synthesis of more complex molecules.

This technical guide serves as a call to the research community to explore this under-
characterized molecule, which may hold untapped potential for scientific discovery and
application development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["2-Bromo-3-(4-bromophenyl)-1-propene” literature
review and background]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278799#2-bromo-3-4-bromophenyl-1-propene-
literature-review-and-background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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